Cas no 1528646-05-0 (1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine)

• Product name: 1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine
• CAS No: 1528646-05-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD23844397
• CID: 5060972
• PubChem ID: 80152925

1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine
• SY261643
• 1-(5-(Aminomethyl)pyridin-2-yl)-N,N-dimethylmethanamine

• MDL： MFCD23844397
• Inchi： 1S/C9H15N3/c1-12(2)7-9-4-3-8(5-10)6-11-9/h3-4,6H,5,7,10H2,1-2H3
• InChI Key： FFPZBIIJZBYVNZ-UHFFFAOYSA-N
• SMILES： N(C)(C)CC1C=CC(=CN=1)CN

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine

Comprehensive Overview of 1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine (CAS No. 1528646-05-0)

1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine, identified by its CAS number 1528646-05-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a pyridine backbone substituted with an aminomethyl group and a dimethylaminoethyl moiety, making it a versatile intermediate in synthetic chemistry. Its unique structure enables applications in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors. Researchers are increasingly exploring its potential in modulating biological pathways, given its ability to interact with various enzyme targets and receptor proteins.

The growing interest in 1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine aligns with broader trends in precision medicine and structure-activity relationship (SAR) studies. As the demand for highly selective bioactive compounds rises, this molecule stands out due to its optimized pharmacokinetic properties. Recent studies highlight its role in designing next-generation therapeutics, particularly in oncology and neurology. For instance, its pyridine-derived scaffold is being investigated for its potential to cross the blood-brain barrier (BBB), a critical factor in treating central nervous system (CNS) disorders.

From a synthetic perspective, CAS 1528646-05-0 is often utilized in multistep organic synthesis due to its reactive aminomethyl and tertiary amine functionalities. These groups facilitate conjugation reactions and ligand design, enabling the creation of complex molecular architectures. Laboratories focusing on medicinal chemistry frequently employ this compound to develop proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. Its compatibility with click chemistry protocols further enhances its utility in bioconjugation and drug delivery systems.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine. Innovations such as catalytic hydrogenation and flow chemistry are being adopted to minimize waste and improve yield. This aligns with the global push toward environmentally friendly synthesis, a topic frequently searched by professionals in the field. Additionally, the compound’s stability under physiological conditions makes it a candidate for in vivo studies, further driving its adoption in preclinical research.

The analytical characterization of CAS 1528646-05-0 involves advanced techniques like nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance and reproducibility. As the pharmaceutical industry emphasizes quality by design (QbD), precise characterization of intermediates like this compound becomes indispensable.

Looking ahead, 1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine is poised to play a pivotal role in emerging fields such as artificial intelligence (AI)-driven drug discovery. Its molecular properties are being integrated into cheminformatics databases to train machine learning models for predicting novel drug candidates. This intersection of chemistry and AI reflects a broader trend toward digital transformation in life sciences, a hot topic among researchers and industry stakeholders.

In summary, 1-[5-(Aminomethyl)-2-pyridyl]-N,N-dimethylmethanamine (CAS 1528646-05-0) exemplifies the synergy between structural innovation and practical application in modern chemistry. Its adaptability across diverse research areas—from drug development to sustainable synthesis—underscores its value as a high-potential intermediate. As scientific inquiries continue to evolve, this compound will likely remain at the forefront of cutting-edge research, addressing unmet needs in healthcare and beyond.